Cas no 15805-73-9 (Vinyl Carbamate)

Vinyl Carbamate structure

Vinyl Carbamate structure

Product Name:Vinyl Carbamate

CAS No:15805-73-9

Molecular Formula:C₃H₅NO₂

Molecular Weight:87.0773

CID:168691

PubChem ID:27492

Vinyl Carbamate Properties

Names and Identifiers

- Carbamic acid, ethenylester
- Vinyl Carbamate
- ethenyl carbamate
- BRN 1921122
- CARBAMIC ACID, VINYL ESTER
- CCRIS 6542
- Vinyl Ester Carbamic Acid
- Vinyl urethane
- AKOS006273443
- NSC133266
- 15805-73-9
- Ethenyl EsterCarbamic Acid
- DTXSID3021433
- NSC-133266
- CHEBI:27292
- FT-0675824
- NS00115919
- Carbamic acid, ethenyl ester
- NSC 133266
- J-009471
- Q27109945
- 7Y2431GOM5
- UNII-7Y2431GOM5
- Carbamic acid, ethenyl ester (9CI)
- DB-321856
- Vinyl carbamate
- Ethenyl carbamate
- DTXCID001433
- LVLANIHJQRZTPY-UHFFFAOYSA-N
- +Expand
- InChIKey： LVLANIHJQRZTPY-UHFFFAOYSA-N
- Inchi： InChI=1S/C3H5NO2/c1-2-6-3(4)5/h2H,1H2,(H2,4,5)
- SMILES： C=COC(=O)N

Computed Properties

Exact Mass: 87.03205
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 87.032028402g/mol
Heavy Atom Count: 6
Complexity: 69.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0
Topological Polar Surface Area: 52.3Å²

Experimental Properties

LogP: 0.92550
PSA: 52.32
Refractive Index: 1.4940 (estimate)
Boiling Point: 160.87°C (rough estimate)
Melting Point: 52-54°C
Vapor Pressure: 0.7±0.4 mmHg at 25°C
Flash Point: 103.8±16.2 °C
Solubility: DMSO (Slightly), Methanol (Slightly)
Density: 1.2736 (rough estimate)

Vinyl Carbamate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AA80092-1mg	Carbamic acid, ethenyl ester	15805-73-9		1mg	$121.00	2024-04-20
TRC	V375000-5mg	Vinyl Carbamate	15805-73-9		5mg	$161.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-213157-10 mg	Vinyl Carbamate, (Out of Stock: Availability 8/11/23)	15805-73-9		10mg	￥2,858.00	2023-07-10

Vinyl Carbamate Related Literature

1. Stereospecific functionalizations and transformations of secondary and tertiary boronic esters

Christopher Sandford,Varinder K. Aggarwal Chem. Commun. 2017 53 5481
2. Stereoselective piperidine synthesis through oxidative carbon–hydrogen bond functionalizations of enamides

Gediminas J. Brizgys,Hyung Hoon Jung,Paul E. Floreancig Chem. Sci. 2012 3 438
3. Pd/Cu-Catalyzed tandem head-to-tail dimerization/cycloisomerization of terminal ynamides for the synthesis of 5-vinyloxazolones

Luning Tang,Hai Huang,Yang Xi,Guangke He,Hongjun Zhu Org. Biomol. Chem. 2017 15 2923
4. Carbon dioxide utilization with C–N bond formation: carbon dioxide capture and subsequent conversion

Zhen-Zhen Yang,Liang-Nian He,Jiao Gao,An-Hua Liu,Bing Yu Energy Environ. Sci. 2012 5 6602
5. Ruthenium catalyzed regioselective coupling of terminal alkynes, amine and carbon dioxide leading to anti-Markovnikov adducts

Rahul A. Watile,Bhalchandra M. Bhanage RSC Adv. 2014 4 23022
6. Highly enantioselective synthesis of trifluoromethyl cyclopropanes by using Ru(ii)–Pheox catalysts

Manato Kotozaki,Soda Chanthamath,Takuji Fujii,Kazutaka Shibatomi,Seiji Iwasa Chem. Commun. 2018 54 5110
7. Vinyl carbonates, vinyl carbamates, and related monomers: synthesis, polymerization, and application

Branislav Husár,Robert Liska Chem. Soc. Rev. 2012 41 2395
8. Recent advances in catalytic synthesis of medium-ring lactones and their derivatives

Zi-Kui Liu,Yang Gao,Xiao-Qiang Hu Catal. Sci. Technol. 2021 11 6931
9. Highly stereoselective cyclopropanation of various olefins with diazosulfones catalyzed by Ru(ii)–Pheox complexes

Manato Kotozaki,Soda Chanthamath,Ikuhide Fujisawa,Kazutaka Shibatomi,Seiji Iwasa Chem. Commun. 2017 53 12193
10. Advances in chemistry and composition of soft materials for drug releasing contact lenses

Subir Chatterjee,Prashant Upadhyay,Manjul Mishra,Srividya M.,M. R. Akshara,Kamali N.,Zahra Sifat Zaidi,Sayeda F. Iqbal,Santosh K. Misra RSC Adv. 2020 10 36751

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